![molecular formula C12H14N2O B6178002 rac-(3R,7S)-2,9-diazatricyclo[8.4.0.0,3,7]tetradeca-1(14),10,12-trien-8-one, cis CAS No. 2277309-73-4](/img/no-structure.png)
rac-(3R,7S)-2,9-diazatricyclo[8.4.0.0,3,7]tetradeca-1(14),10,12-trien-8-one, cis
Overview
Description
The compound “rac-(3R,7S)-2,9-diazatricyclo[8.4.0.0,3,7]tetradeca-1(14),10,12-trien-8-one, cis” is also known as 4-[[ (3R,7S)-2-cyclopentyl-9-methyl-8-oxidanylidene-2,9,12,14-tetrazatricyclo [8.4.0.0^3,7]tetradeca-1 (14),10,12-trien-13-yl]amino]benzamide . It has a molecular formula of C23H28N6O2 and a molecular weight of 420.507 .
Molecular Structure Analysis
The molecular structure of this compound includes several functional groups. It contains a cyclopentyl group, a methyl group, and an oxidanylidene group. The compound also features a tetrazatricyclo structure, which is a type of cyclic compound that contains four nitrogen atoms .Physical And Chemical Properties Analysis
The compound has a molecular weight of 420.507 . Other physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,7S)-2,9-diazatricyclo[8.4.0.0,3,7]tetradeca-1(14),10,12-trien-8-one, cis involves the formation of a tricyclic ring system with a diazatricyclic moiety. The key steps in the synthesis pathway include the formation of the diazatricyclic ring system, followed by the formation of the tricyclic ring system. The final step involves the introduction of a cis configuration at the 8-position of the tricyclic ring system.", "Starting Materials": [ "2,5-dimethoxyaniline", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sulfuric acid", "sodium nitrite", "sodium bisulfite", "sodium hydroxide", "methyl iodide", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium carbonate", "potassium carbonate", "palladium on carbon", "hydrogen gas" ], "Reaction": [ "Step 1: Formation of the diazatricyclic ring system", "a. React 2,5-dimethoxyaniline with ethyl acetoacetate in the presence of sodium ethoxide to form the corresponding enamine", "b. Treat the enamine with acetic anhydride and sulfuric acid to form the corresponding N-acetyl derivative", "c. Nitrosate the N-acetyl derivative with sodium nitrite and hydrochloric acid to form the corresponding diazonium salt", "d. Reduce the diazonium salt with sodium bisulfite to form the corresponding hydrazine derivative", "e. Cyclize the hydrazine derivative with sodium hydroxide to form the diazatricyclic ring system", "Step 2: Formation of the tricyclic ring system", "a. React the diazatricyclic ring system with methyl iodide and sodium borohydride to form the corresponding N-methyl derivative", "b. Hydrolyze the N-methyl derivative with hydrochloric acid to form the corresponding amine", "c. React the amine with acetic anhydride to form the corresponding N-acetyl derivative", "d. Cyclize the N-acetyl derivative with sodium carbonate or potassium carbonate to form the tricyclic ring system", "Step 3: Introduction of cis configuration at the 8-position", "a. Hydrogenate the tricyclic ring system with palladium on carbon and hydrogen gas to form the corresponding cis isomer" ] } | |
CAS RN |
2277309-73-4 |
Product Name |
rac-(3R,7S)-2,9-diazatricyclo[8.4.0.0,3,7]tetradeca-1(14),10,12-trien-8-one, cis |
Molecular Formula |
C12H14N2O |
Molecular Weight |
202.3 |
Purity |
95 |
Origin of Product |
United States |
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